Cas no 951890-54-3 (3,4'-Dichloro-3'-fluorobenzophenone)

• Product Name: 3,4'-Dichloro-3'-fluorobenzophenone
• CAS No: 951890-54-3
• MF: C₁₃H₇Cl₂FO
• MW: 269.0984852314
• MDL: MFCD09801481
• CID: 4722491
• Update Time: 2025-08-05

3,4'-Dichloro-3'-fluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4'-DICHLORO-3'-FLUOROBENZOPHENONE
• (4-Chloro-3-fluorophenyl)(3-chlorophenyl)methanone
• BC3455854
• 3,4'-Dichloro-3'-fluorobenzophenone

• MDL： MFCD09801481
• Inchi： 1S/C13H7Cl2FO/c14-10-3-1-2-8(6-10)13(17)9-4-5-11(15)12(16)7-9/h1-7H
• InChI Key： WXNJVBQSQNALGT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC(=C(C=1)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4'-Dichloro-3'-fluorobenzophenone

Comprehensive Overview of 3,4'-Dichloro-3'-fluorobenzophenone (CAS No. 951890-54-3): Properties, Applications, and Industry Insights

3,4'-Dichloro-3'-fluorobenzophenone (CAS No. 951890-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated benzophenone derivative is characterized by its unique molecular structure, featuring chlorine and fluorine substituents, which contribute to its distinct chemical reactivity and versatility. Researchers and industry professionals frequently search for terms like "synthesis of 3,4'-Dichloro-3'-fluorobenzophenone", "applications of fluorinated benzophenones", and "CAS 951890-54-3 suppliers", reflecting its growing relevance in advanced chemical applications.

The compound's molecular formula, C₁₃H₇Cl₂FO, highlights its halogen-rich composition, a feature increasingly sought after in the development of high-performance materials and pharmaceutical intermediates. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, with queries such as "eco-friendly synthesis of 3,4'-Dichloro-3'-fluorobenzophenone" gaining traction. Its solid-state properties, including melting point and solubility, make it a candidate for specialty polymer additives and liquid crystal formulations, aligning with the surge in demand for advanced display technologies.

In pharmaceutical contexts, 3,4'-Dichloro-3'-fluorobenzophenone serves as a critical building block for drug discovery, particularly in the design of kinase inhibitors and anti-inflammatory agents. This aligns with the booming market for targeted therapies, where precision in molecular design is paramount. Analytical techniques like HPLC and NMR are essential for quality control, as evidenced by frequent searches for "CAS 951890-54-3 purity analysis". The compound’s stability under various pH conditions further expands its utility in formulation science, addressing industry needs for robust excipients.

From a commercial perspective, the global supply chain for 951890-54-3 reflects shifts toward regionalization and sustainable sourcing. Manufacturers emphasize cGMP compliance and batch-to-batch consistency, responding to queries like "reliable 3,4'-Dichloro-3'-fluorobenzophenone distributors". Regulatory frameworks, including REACH and FDA guidelines, shape its handling protocols, though it remains non-classified under restrictive categories. Innovations in catalytic fluorination methods have also reduced production costs, making it more accessible for academic research and industrial scale-up projects.

Emerging applications in organic electronics and photovoltaic materials further underscore the compound's potential. Its ability to modulate electron transport properties resonates with the renewable energy sector's focus on next-generation solar cells. Concurrently, patent analyses reveal its use in UV-stabilizing coatings, addressing durability challenges in automotive and aerospace materials. These multidisciplinary applications position 3,4'-Dichloro-3'-fluorobenzophenone as a compound of enduring scientific and industrial value.

Safety data sheets emphasize standard laboratory precautions for handling, with no extraordinary hazards reported. Environmental studies highlight its moderate biodegradability, prompting ongoing research into wastewater treatment solutions for halogenated byproducts. As synthetic methodologies evolve, the compound’s role in green chemistry initiatives continues to expand, bridging the gap between performance and sustainability—a key concern for modern chemists and engineers alike.